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Compound of Interest

Compound Name:
7,7'-Vinylenebis(4-methyl-2-

benzopyrone)

CAS No.: 79135-89-0

Cat. No.: B12650983

Get Quote

Executive Summary
7,7'-Vinylenebis(4-methyl-2-benzopyrone) is a rigid, conjugated bis-coumarin fluorophore.

Structurally, it consists of two 4-methylcoumarin units linked by a vinylene (-CH=CH-) bridge at

the 7-position. This extended conjugation confers unique photophysical properties compared to

monomeric coumarins (e.g., 4-Methylumbelliferone), including a red-shifted excitation/emission

spectrum, higher quantum yield, and enhanced photostability.[1]

In fluorescence microscopy, this compound is primarily utilized as:

A Structural Contrast Agent: Functioning similarly to optical brighteners (e.g., Calcofluor

White), it binds to polysaccharides (cellulose, chitin) and amyloid fibrils.[1]

A Microviscosity Probe: Its rigid "dumbbell" structure acts as a molecular rotor, where

fluorescence intensity increases in high-viscosity environments (e.g., lipid membranes,

crowded cytosol) due to the suppression of non-radiative torsional relaxation.[1]
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A Calibration Standard: Its high stability and broad emission make it an excellent reference

standard for quantum yield determination and laser scanning microscope calibration.[1]

Chemical & Photophysical Properties[1][2][3][4][5]
[6][7][8][9]

Parameter Value / Description

CAS Number 79135-89-0

Molecular Structure Bis-coumarin linked by a vinylene bridge

Excitation Max (

)
~360–390 nm (UV/Violet)

Emission Max (

)
~450–490 nm (Blue-Green)

Solubility
Soluble in DMSO, DMF, Ethanol; Low solubility

in water

Stokes Shift Large (~80–100 nm), reducing self-quenching

Quantum Yield (

)
High (>0.7 in organic solvents)

Mechanism of Action
Molecular Rotor Mechanism
The fluorescence of 7,7'-Vinylenebis(4-methyl-2-benzopyrone) is governed by the rotation of

the vinylene bridge. In low-viscosity solvents, the molecule undergoes rapid internal twisting

upon excitation, dissipating energy non-radiatively (Twisted Intramolecular Charge Transfer, or

TICT).[1] In high-viscosity environments (e.g., cell membranes), this rotation is restricted,

forcing relaxation via photon emission.[1]

Structural Binding
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Similar to stilbene-based brighteners, the planar, conjugated structure allows for intercalation or

groove-binding into helical polysaccharides like cellulose (plant cell walls) and chitin (fungal cell

walls), as well as amyloid fibrils.[1]
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Fig 1: Fluorescence mechanism of 7,7'-Vinylenebis(4-methyl-2-benzopyrone) as a viscosity-sensitive probe.

Click to download full resolution via product page

Experimental Protocols
Preparation of Stock Solutions
Reagents:

7,7'-Vinylenebis(4-methyl-2-benzopyrone) powder (Store at 4°C, dark).

Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[1]

Protocol:

Weighing: Weigh 1–5 mg of the compound in a microcentrifuge tube.

Dissolution: Add sufficient DMSO to create a 10 mM stock solution.

Calculation: For 1 mg (MW ≈ 346 g/mol ), add ~289 µL DMSO.[1]

Storage: Aliquot into amber tubes and store at -20°C. Stable for >6 months. Avoid repeated

freeze-thaw cycles.

Structural Staining (Cell Walls / Amyloids)
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This protocol is optimized for staining fixed plant tissues or fungal cultures.

Materials:

Fixed samples (e.g., 4% PFA fixed).[1]

PBS (Phosphate Buffered Saline, pH 7.4).[1]

Mounting medium (anti-fade).[1]

Step-by-Step:

Wash: Rinse fixed samples 3x with PBS to remove fixative.[1]

Staining Solution: Dilute the 10 mM stock 1:1000 in PBS to a final concentration of 10 µM.

Note: For thicker tissues, use 0.1% Triton X-100 to enhance penetration.[1]

Incubation: Incubate samples in the staining solution for 15–30 minutes at room temperature

in the dark.

Destaining: Wash 3x with PBS (5 mins each) to remove unbound dye.[1]

Critical: Background fluorescence can be high; extended washing reduces non-specific

binding.[1]

Mounting: Mount in a non-fluorescent medium (e.g., glycerol-based) and seal.

Imaging:

Excitation: 365 nm (UV LED) or 405 nm (Laser).

Emission: 450/50 nm bandpass (Blue) or 488 nm longpass (Cyan/Green).[1]

Viscosity Sensing in Lipid Droplets
Step-by-Step:

Live Cell Prep: Culture cells (e.g., HeLa, Adipocytes) on glass-bottom dishes.
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Staining: Add stock solution directly to the culture medium to a final concentration of 1–5 µM.

Incubation: Incubate for 20 minutes at 37°C.

Wash: Gently wash 2x with warm HBSS or Phenol Red-free medium.

Imaging: Image immediately using a confocal microscope.

Observation: Lipid droplets will appear as bright, spherical puncta against a darker

cytoplasmic background.[1]

Imaging Parameters & Troubleshooting
Component Recommendation

Light Source
UV Lamp (Mercury/Xenon), 365 nm LED, or 405

nm Diode Laser.

Filter Set
DAPI (Ex 350/50, Em 460/50) or CFP (Ex

436/20, Em 480/40).[1]

Objective
High NA (>1.2) oil immersion objectives for

subcellular resolution.

Detector
PMT or sCMOS.[1] Set gain to avoid saturation

in lipid-rich regions.

Troubleshooting:

High Background: Reduce dye concentration to 1 µM or increase washing steps.[1] Ensure

the mounting medium does not auto-fluoresce in the blue channel.

Photobleaching: While stable, prolonged UV exposure can bleach the dye.[1] Use low laser

power (<5%) and rapid scanning speeds.

Precipitation: If crystals form in the aqueous buffer, pre-dilute the DMSO stock in ethanol

before adding to PBS, or sonicate the working solution.[1]
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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